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Compound of Interest

Compound Name:
3-(Dimethylamino)-2-

methylpropan-1-ol

CAS No.: 33622-41-2

Cat. No.: B1266124

Get Quote

Part 1: Executive Summary
3-(Dimethylamino)-2-methylpropan-1-ol (CAS 33622-41-2) is a critical bifunctional amino

alcohol intermediate, widely utilized in the synthesis of analgesic pharmaceuticals (e.g.,

Tapentadol precursors) and functionalized polymers. Its structural duality—possessing both a

tertiary amine and a primary alcohol—grants it unique reactivity but also renders it susceptible

to specific degradation pathways.

Critical Storage Directive: This compound is air-sensitive and hygroscopic. It must be stored

under an inert atmosphere (Nitrogen or Argon) to prevent N-oxide formation and carbonate salt

precipitation. Failure to strictly control moisture and oxygen exposure will result in rapid

yellowing and titer loss.

Part 2: Chemical Identity & Physicochemical Profile
Understanding the physical constants is the first step in designing a robust storage protocol.

The following data aggregates experimental and predicted values for CAS 33622-41-2.[1]
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Table 1: Physicochemical Properties[2][3]
Property Value / Range Note

IUPAC Name
3-(Dimethylamino)-2-

methylpropan-1-ol

CAS Number 33622-41-2

Molecular Formula C₆H₁₅NO

Molecular Weight 117.19 g/mol

Appearance Clear to light yellow liquid Yellowing indicates oxidation

Boiling Point 160 – 175 °C At 760 mmHg (Atmospheric)

Flash Point ~71 °C (Closed Cup) Class IIIA Combustible Liquid

Density 0.88 – 0.97 g/mL At 25 °C

pKa ~9.5 – 10.0 Estimated (Tertiary Amine)

Solubility
Miscible in water, alcohols,

DCM
Highly Hygroscopic

Part 3: Stability Mechanisms & Degradation
Pathways
To ensure integrity, one must understand the "Why" behind the degradation. This molecule

faces three primary threats: Oxidative Dealkylation/N-Oxidation, Hygroscopic

Hydrolysis/Carbonation, and Thermal Degradation.

Oxidative Instability (The "Yellowing" Effect)
The tertiary amine nitrogen has a lone pair of electrons susceptible to attack by atmospheric

oxygen. This leads to the formation of N-oxides.

Mechanism: Direct reaction with

forms the amine N-oxide. Further radical oxidation can lead to cleavage of the N-methyl
groups (dealkylation), producing formaldehyde and secondary amines, which are impurities
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that can interfere with subsequent nucleophilic substitutions.

Visual Indicator: The liquid transitions from colorless to pale yellow, then to amber/brown.

Hygroscopicity & Carbon Dioxide Sequestration
Amino alcohols are potent "CO₂ scrubbers."

Mechanism: The basic amine accepts a proton from water (absorbed from humidity) to form

an ammonium hydroxide species. This species rapidly reacts with atmospheric

to form bicarbonate or carbonate salts.

Consequence: Formation of white solid precipitates (carbamates/carbonates) within the

liquid or crusting on the cap. This alters the stoichiometry of the reagent in synthesis.

Thermal Sensitivity
While the carbon backbone is stable, elevated temperatures (>40°C) accelerate the oxidation

kinetics exponentially.

Diagram 1: Degradation Pathways
The following diagram illustrates the chemical fate of the molecule upon exposure to

environmental stressors.
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Figure 1: Primary degradation pathways driven by environmental exposure. Note that the

amine group is the primary locus of instability.

Part 4: Storage & Handling Protocols
This protocol is designed to maximize shelf life (targeting >2 years) and maintain purity >98%.

Storage Compatibility Matrix
Parameter Recommendation Rationale

Temperature 2°C to 8°C (Refrigerated)
Slows oxidation kinetics

significantly.

Atmosphere Inert Gas (Nitrogen/Argon)

CRITICAL. Displaces

and

.

Container Material Amber Glass or Stainless Steel
Amber blocks UV (radical

initiator). Steel is inert.

Cap/Seal
Teflon-lined screw cap +

Parafilm

Teflon resists amine corrosion;

Parafilm blocks moisture.

Incompatible Materials
Copper, Brass, Zinc, Strong

Acids

Amines corrode copper alloys

(blue discoloration).

Detailed Handling Workflow
1. Receiving & Initial Storage

Upon receipt, inspect the liquid. It should be colorless. If yellow, check the Certificate of

Analysis (CoA) date.

If the manufacturer packaging is not inert-sealed (e.g., simple plastic bottle), transfer

immediately to an amber glass bottle under a nitrogen blanket.

Store in a dedicated flammables refrigerator (Class IIIA combustible).

2. Dispensing Protocol (The "Schlenk" Standard)
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Do not pour. Pouring introduces a massive surface area to air.

Syringe Transfer: Use a dry, nitrogen-flushed syringe with a long needle (e.g., 16-18G) to

withdraw the liquid through a septum if possible.

Blanketing: Immediately after withdrawal, backfill the headspace of the storage container

with dry nitrogen for 10-15 seconds before resealing.

Seal: Wrap the cap junction tightly with Parafilm M to prevent passive diffusion of water

vapor during refrigerated storage.

Diagram 2: Storage Decision Logic
Follow this logic flow to determine the appropriate action for inventory management.

Receive/Check Inventory

Visual Inspection:
Color?

Colorless / v. Pale Yellow Dark Yellow / Amber

Container Status:
Opened?

Quarantine.
Run GC/Titration.

Yes No (Sealed)

Purge Headspace with N2
Store at 2-8°C

Store at 2-8°C.
Monitor Expiry.
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Figure 2: Decision tree for inventory management and quality assurance.

Part 5: Quality Control & Re-test Parameters
If the compound has been stored for >6 months or shows signs of yellowing, validate purity

using these methods:

Visual: Clear, colorless to pale yellow.[2] Dark amber indicates significant N-oxide formation.

Water Content (Karl Fischer): Limit < 0.5%. High water content suggests a breach in seal

integrity and potential carbonate formation.

Assay (GC-FID):

Column: Amine-deactivated column (e.g., Rtx-Volatile Amine or CP-Volamine). Standard

silica columns will show tailing due to the basic amine.

Purity Target: > 98.0%.

Titration: Non-aqueous titration with Perchloric acid (

) in glacial acetic acid can determine the amine content, but this will not differentiate between
the product and some basic impurities. GC is preferred.

Part 6: Safety & Regulatory[3][6]
Corrosivity: This compound is a Class 8 Corrosive (Skin Corr. 1B). It causes severe skin

burns and eye damage.[3][4] Always use Neoprene or Nitrile gloves and a face shield.

Flammability: Flash point ~71°C. It is combustible. Keep away from heat and open flames.[4]

[5]

Spill Cleanup: Do not use cellulose-based absorbents (sawdust/paper) as they may react

with the amine. Use vermiculite or sand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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